N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine

• IUPAC Name: N-[(3-ethoxy-4-methoxyphenyl)methyl]-N-methylcyclohexanamine
• InChI: InChI=1S/C17H27NO2/c1-4-20-17-12-14(10-11-16(17)19-3)13-18(2)15-8-6-5-7-9-15/h10-12,15H,4-9,13H2,1-3H3
• InChI Key: DRAHAXUOWVKZEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CN(C)C2CCCCC2)OC
• Molecular Formula: C17H27NO2
• Molecular Weight: 277.4 g/mol

Description

N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine, also known as EMCA, is a novel research chemical that has gained attention in recent years due to its potential applications in scientific research. EMCA belongs to the class of substituted amphetamines and is structurally similar to other psychoactive substances such as MDMA and MDA. However, unlike these compounds, EMCA has not been extensively studied and little is known about its effects on the human body. In

Mechanism of Action

The exact mechanism of action of N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine is not well understood. However, it is believed to act as a potent serotonin reuptake inhibitor. This means that it prevents the reabsorption of serotonin into nerve cells, leading to an increase in the amount of serotonin available in the brain. Serotonin is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. By increasing the amount of serotonin in the brain, N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine may have mood-boosting effects.
Biochemical and Physiological Effects
N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine has been shown to have stimulant effects on the body. It increases heart rate, blood pressure, and body temperature. It also has been shown to increase levels of dopamine, a neurotransmitter that is associated with feelings of pleasure and reward. In addition, N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine has been shown to have anxiogenic effects, meaning that it can increase feelings of anxiety and nervousness.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine in lab experiments is that it is relatively easy to synthesize and purify. It is also structurally similar to other psychoactive substances, which may make it a useful tool for comparing the effects of different compounds. However, one limitation of using N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine in lab experiments is that little is known about its long-term effects on the body. Additionally, because it has not been extensively studied, there is a lack of established protocols for dosing and administration.

Future Directions

There are many potential future directions for N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine research. One area of interest is in the development of new treatments for depression and anxiety. By studying the effects of N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine on the serotonin system, researchers may be able to develop new drugs that can target this system more effectively than current treatments.
Another area of interest is in the study of drug addiction. N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine has been shown to have stimulant properties and may have the potential to be used as a substitute for other addictive substances. By studying the effects of N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine on the brain's reward system, researchers may be able to develop new treatments for addiction.
Finally, there is potential for N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine to be used as a research tool for studying the central nervous system. By studying the effects of N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine on the serotonin system, researchers may be able to gain insights into the underlying mechanisms of mood disorders and other psychiatric conditions. Overall, N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine has the potential to be a valuable tool for scientific research in a variety of fields.

Scientific Research Applications

N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine has the potential to be used in a variety of scientific research applications. One potential use is in the study of the central nervous system. N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine has been shown to have a high affinity for the serotonin transporter, which plays a key role in regulating mood and behavior. By studying the effects of N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine on the serotonin system, researchers may be able to gain insights into the underlying mechanisms of mood disorders such as depression and anxiety.
Another potential application of N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine is in the study of drug addiction. N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine has been shown to have stimulant properties and may have the potential to be used as a substitute for other addictive substances such as cocaine or amphetamines. By studying the effects of N-(3-ethoxy-4-methoxybenzyl)-N-methylcyclohexanamine on the brain's reward system, researchers may be able to develop new treatments for addiction.